Cas no 804-63-7 (quinine sulphate)

• Product Name: quinine sulphate
• CAS No: 804-63-7
• MF: ₂[C₂₀H₂₄N₂O₂]^.H₂O₄S
• MW: 746.912
• MDL: MFCD00078499
• CID: 39931
• Update Time: 2025-11-02

quinine sulphate Chemical and Physical Properties

Names and Identifiers

• quinine sulphate
• Quinine sulfate
• chinidinesulfate
• Quinine sulfate,98%

• MDL： MFCD00078499
• Inchi： InChI=1S/2C20H24N2O2.H2O4S/c2*1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4/h2*3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4)/t2*13-,14-,19-,20+;/m00./s1
• InChI Key： RONWGALEIBILOG-VMJVVOMYSA-N
• SMILES： O[C@H](C1=C2C=C(C=CC2=NC=C1)OC)[C@H]3N4CC[C@@]([H])(C3)[C@@H](C=C)C4.O=S(O)(O)=O

Computed Properties

• Exact Mass: 422.15100
• Monoisotopic Mass: 746.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174A^2

Experimental Properties

• Density: 1.0807 (rough estimate)
• Melting Point: 235.2°C
• Boiling Point: 911.6 °C at 760 mmHg
• Flash Point: 505.1 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 128.57000
• LogP: 3.53910

quinine sulphate Security Information

• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：(BD315877)
• Packing Group：III
• Safety Term： 6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids